Cas no 2137035-99-3 (Carbamic acid, N-[(1S)-1-(cyclobutylcarbonyl)-2-methylpropyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[(1S)-1-(cyclobutylcarbonyl)-2-methylpropyl]-, 1,1-dimethylethyl ester
• CAS No: 2137035-99-3
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5293256
• Update Time: 2025-05-30

Carbamic acid, N-[(1S)-1-(cyclobutylcarbonyl)-2-methylpropyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(1S)-1-(cyclobutylcarbonyl)-2-methylpropyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H25NO3/c1-9(2)11(12(16)10-7-6-8-10)15-13(17)18-14(3,4)5/h9-11H,6-8H2,1-5H3,(H,15,17)/t11-/m0/s1
• InChI Key： LLHVHFQWDWXWFU-NSHDSACASA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@H](C(C1CCC1)=O)C(C)C

Additional information on Carbamic acid, N-[(1S)-1-(cyclobutylcarbonyl)-2-methylpropyl]-, 1,1-dimethylethyl ester

Carbamic Acid, N-[(1S)-1-(Cyclobutylcarbonyl)-2-Methylpropyl]-, 1,1-Dimethylethyl Ester: A Comprehensive Overview

Carbamic acid, also known as urethane acid, is a versatile compound with a wide range of applications in various industries. The specific compound in question, N-[(1S)-1-(cyclobutylcarbonyl)-2-methylpropyl]-carbamic acid, along with its ester derivative, 1,1-dimethylethyl ester, has garnered significant attention due to its unique chemical properties and potential uses in pharmaceuticals and agrochemicals.

The molecular structure of this compound is characterized by a chiral center at the (1S) configuration, which plays a crucial role in its stereochemical properties. The presence of the cyclobutyl group introduces rigidity and enhances the compound's stability, while the ester moiety facilitates solubility and bioavailability. Recent studies have highlighted the importance of such structural features in optimizing pharmacokinetic profiles for drug candidates.

In terms of synthesis, this compound is typically derived from the reaction of cyclobutylcarboxylic acid with an appropriate amine derivative under controlled conditions. The use of chiral resolving agents or asymmetric catalysis has been pivotal in achieving high enantiomeric excess (ee), which is essential for pharmaceutical applications. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure purity and structural integrity.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of bioactive molecules. For instance, it has been explored as a precursor for novel pesticides with enhanced efficacy and reduced environmental impact. Recent research has demonstrated that derivatives of this compound exhibit potent activity against various agricultural pests, making them valuable candidates for sustainable pest management.

Moreover, this compound has shown potential in the field of medicinal chemistry as a building block for complex molecules with therapeutic properties. Its ability to form stable amide bonds makes it an ideal candidate for peptide synthesis and drug delivery systems. Researchers are actively investigating its role in developing new generations of antibiotics and anticancer agents.

The environmental impact of this compound is another area of interest. Studies have shown that its degradation products are non-toxic and biodegradable under standard conditions, which aligns with current trends toward eco-friendly chemical processes. This characteristic makes it a preferable choice over traditional compounds that may leave harmful residues.

In conclusion, Carbamic acid, N-[(1S)-1-(cyclobutylcarbonyl)-2-methylpropyl]-, along with its ester derivative, represents a significant advancement in modern organic chemistry. Its unique structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as a key player in diverse industrial sectors. As research continues to uncover new potentials, this compound is poised to make substantial contributions to both scientific innovation and practical applications.